Cas no 76411-12-6 (1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl-)

• Product name: 1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl-
• CAS No: 76411-12-6
• MF: C₁₇H₂₀
• MW: 224.340704917908
• CID: 537840
• PubChem ID: 11299070

1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2',4,6,6'-pentamethyl-
• 2-(2,6-dimethylphenyl)-1,3,5-trimethylbenzene
• 2,2',4,6,6'-Pentamethylbiphenyl
• DTXSID20461634
• 76411-12-6

• Inchi： InChI=1S/C17H20/c1-11-9-14(4)17(15(5)10-11)16-12(2)7-6-8-13(16)3/h6-10H,1-5H3
• InChI Key： NBMSFHLCBFLKCW-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)C2=C(C=C(C=C2C)C)C

Computed Properties

• Exact Mass: 224.156500638g/mol
• Monoisotopic Mass: 224.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives